Cas no 2172484-68-1 (3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2172484-68-1
• MF: C₃₁H₃₄N₂O₅
• MW: 514.612068653107
• CID: 5998827
• PubChem ID: 165581585
• Update Time: 2025-05-20

3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• EN300-1529918
• 3-[N-benzyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• 2172484-68-1

• Inchi： 1S/C31H34N2O5/c1-22(10-9-17-29(34)33(19-18-30(35)36)20-23-11-3-2-4-12-23)32-31(37)38-21-28-26-15-7-5-13-24(26)25-14-6-8-16-27(25)28/h2-8,11-16,22,28H,9-10,17-21H2,1H3,(H,32,37)(H,35,36)
• InChI Key： RAZWCEVYLSBKQF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(N(CC1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 514.24677219g/mol
• Monoisotopic Mass: 514.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2172484-68-1 and Product Name: 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

The compound identified by the CAS number 2172484-68-1 and the product name 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and biotechnology. The presence of a benzyl group and a fluorenylmethoxycarbonyl (Fmoc) moiety in its backbone suggests a high degree of functionalization, which is crucial for designing molecules with specific biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate advanced chemical functionalities to enhance their therapeutic efficacy. The structure of 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid is particularly noteworthy due to its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The Fmoc group, commonly used in peptide synthesis, indicates that this compound may be employed in the construction of peptidomimetics or other bioactive peptides that require precise modifications.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The fluorenylmethoxycarbonyl moiety not only provides stability during synthetic processes but also allows for easy removal under specific conditions, making it an ideal candidate for controlled-release formulations. This characteristic is particularly relevant in the context of current research efforts aimed at developing more efficient drug delivery systems. The benzyl group, on the other hand, can contribute to the solubility and bioavailability of the final drug product, further enhancing its therapeutic potential.

Recent studies have highlighted the importance of incorporating heterocyclic structures into pharmaceutical compounds to improve their binding affinity and selectivity. The fluorene component in this molecule is a well-known heterocycle that has been extensively studied for its ability to interact with biological targets. Research has shown that fluorene-based compounds can exhibit high binding affinities to proteins and enzymes, making them valuable candidates for drug development. The presence of the Fmoc group further enhances these interactions by providing additional functional sites for molecular recognition.

The hexanamidopropanoic acid moiety in the compound's structure suggests a potential role as a prodrug or a precursor for more active metabolites. This segment can be metabolically modified to release active pharmacophores, which can then exert their therapeutic effects. Such strategies are increasingly popular in modern drug design, as they allow for the development of drugs with improved pharmacokinetic profiles. The ability to modulate these metabolic pathways can lead to more efficient and targeted therapies.

Moreover, the compound's structural features make it an attractive candidate for computational studies aimed at understanding molecular interactions at a quantum mechanical level. Advanced computational methods, such as molecular dynamics simulations and quantum chemical calculations, are being employed to predict how this molecule might interact with biological targets. These studies are crucial for rational drug design and can significantly reduce the time and cost associated with traditional high-throughput screening methods.

In conclusion, 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid, identified by CAS number 2172484-68-1, represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, including the presence of a benzyl group and a fluorenylmethoxycarbonyl (Fmoc) moiety, make it an ideal intermediate for synthesizing complex bioactive molecules. The potential applications of this compound in drug development, particularly in targeted therapies and prodrug formulations, highlight its significance in advancing modern medicine.